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Compound of Interest

Compound Name: 2-Methylvaleryl chloride

CAS No.: 5238-27-7

Cat. No.: B1584303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 2-
Methylvaleryl Chloride in Acylation Chemistry
2-Methylvaleryl chloride, also known as 2-methylpentanoyl chloride, is a reactive acyl

chloride that serves as a valuable reagent for introducing the 2-methylpentanoyl moiety into a

wide range of organic molecules.[1] Its chemical structure, featuring a chiral center at the α-

carbon, and its reactivity make it a significant building block in the synthesis of complex organic

molecules, including pharmaceuticals and agrochemicals.[1] This document provides a

comprehensive guide to the application of 2-methylvaleryl chloride as an acylating agent,

with a focus on the synthesis of N-substituted amides, a critical functional group in numerous

bioactive compounds.

The primary utility of 2-methylvaleryl chloride lies in its ability to readily undergo nucleophilic

acyl substitution reactions with a variety of nucleophiles, such as amines, alcohols, and arenes.
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The presence of the carbonyl group bonded to a chlorine atom renders the carbonyl carbon

highly electrophilic and susceptible to attack.[1] This reactivity, coupled with the steric and

electronic effects of the 2-methyl group, can influence the selectivity and kinetics of acylation

reactions.

Key Physicochemical Properties of 2-Methylvaleryl Chloride:

Property Value Source

CAS Number 5238-27-7 [1]

Molecular Formula C₆H₁₁ClO [1]

Molecular Weight 134.61 g/mol

Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 139-144 °C

Density 0.978 g/mL

Refractive Index (n20/D) 1.425 (lit.)

Mechanistic Insights: The Nucleophilic Acyl
Substitution Pathway
The acylation of amines with 2-methylvaleryl chloride typically proceeds via a nucleophilic

addition-elimination mechanism, commonly known as the Schotten-Baumann reaction when

conducted in the presence of a base. The reaction is initiated by the nucleophilic attack of the

amine's lone pair of electrons on the electrophilic carbonyl carbon of the acyl chloride. This

leads to the formation of a tetrahedral intermediate. Subsequently, the intermediate collapses,

reforming the carbonyl double bond and expelling the chloride ion as a leaving group. A base is

typically employed to neutralize the hydrogen chloride (HCl) generated during the reaction,

driving the equilibrium towards product formation.
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Reaction Preparation

Acylation Reaction

Aqueous Work-up

Purification

Dissolve aniline & base in anhydrous solvent

Cool to 0 °C

Slowly add 2-methylvaleryl chloride

Stir at room temperature

Monitor by TLC

Quench with 1M HCl

Extract with organic solvent

Wash with H₂O, NaHCO₃, Brine

Dry organic layer

Filter and concentrate

Recrystallization or Column Chromatography

Characterize pure product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Valeryl chloride(638-29-9) 13C NMR spectrum [chemicalbook.com]

To cite this document: BenchChem. [Application Notes and Protocols: 2-Methylvaleryl
Chloride as a Versatile Acylating Agent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584303/docs#application-notes-and-protocols-2-
methylvaleryl-chloride-as-a-versatile-acylating-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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